Cas no 91346-99-5 (Decanedioic acid,2,9-diamino-)
Decanedioic acid,2,9-diamino- structure
Product Name:Decanedioic acid,2,9-diamino-
CAS No:91346-99-5
MF:C10H20N2O4
MW:232.276803016663
CID:815714
PubChem ID:219221
Update Time:2025-04-19
Decanedioic acid,2,9-diamino- Chemical and Physical Properties
Names and Identifiers
-
- Decanedioic acid,2,9-diamino-
- 2,9-DIAMINODECANEDIOIC ACID
- AKOS022018568
- AB01322816-02
- DTXSID10276976
- AKOS001742787
- 91346-99-5
- alpha, theta-Diaminosebacic acid
- SCHEMBL6741106
- CHEMBL4175625
- NSC-228
- NCGC00329323-01
- NSC228
-
- Inchi: 1S/C10H20N2O4/c11-7(9(13)14)5-3-1-2-4-6-8(12)10(15)16/h7-8H,1-6,11-12H2,(H,13,14)(H,15,16)
- InChI Key: JOOVPMLVPBHUEJ-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCC(C(=O)O)N)N)=O
Computed Properties
- Exact Mass: 232.14230712g/mol
- Monoisotopic Mass: 232.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 127Ų
Decanedioic acid,2,9-diamino- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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